3-Ethyl-3-(2,3-dihydroxypropyl)oxymethyloxetane

• Molecular Formula: C9H18O4
• Molecular Weight: 190.24 g/mol
• IUPAC Name: 3-[(3-ethyloxetan-3-yl)methoxy]propane-1,2-diol
• InChI: InChI=1S/C9H18O4/c1-2-9(6-13-7-9)5-12-4-8(11)3-10/h8,10-11H,2-7H2,1H3
• InChI Key: AFTOMUKGGAADKR-UHFFFAOYSA-N
• Canonical SMILES: CCC1(COC1)COCC(CO)O

Description

3-Ethyl-3-(2,3-dihydroxypropyl)oxymethyloxetane is a useful research compound. Its molecular formula is C9H18O4 and its molecular weight is 190.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Glycerin (138 g (1.5 mol)), benzyltriethylammonium chloride (2.4 g (11 mmol)) and 96% sodium hydroxide (24 g (0.58 mol)) were added to a glass flask of an inner volume of 300 ml equipped with a stirrer, a thermometer, a dropping funnel and a reflux condenser, and the mixture was warmed to 80° C. with stirring. Subsequently 3-ethyl-3-methanesulfonyloxymethyloxetane (102 g (0.5 mol)) having a purity of 95% prepared by the same method as in Reference Example 1 was gradually dropwise added while keeping the liquid temperature at 80-85° C. After the completion of the dropwise addition, 96% sodium hydroxide (6 g (0.14 mol)) was newly added, the mixture was further reacted at the same temperature for 2 hours. After the completion of the reaction, hydrochloric acid was added to a reaction solution so that pH was adjusted to 6.5. Ethyl acetate (150 ml) was added, and a liquid separation was performed. After the liquid separation, ethyl acetate (150 ml) was added to a resultant aqueous layer to perform an extraction, and an extract (an ethyl acetate layer) was combined with an organic layer and washed with an aqueous saturated sodium bicarbonate solution (20 ml), then concentrated under reduced pressure. A resultant concentrate was distilled under reduced pressure (147° C., 400-530 Pa) to give, as a colorless liquid, 3-ethyl-3-(2,3-dihydroxypropyl)oxymethyloxetane having a purity of 93% (an analysis value by a gas chromatography) (20 g) (an isolated yield based on 3-ethyl-3-methanesulfonyloxymethyloxetane: 20%).